molecular formula C19H15Cl2N3OS B6207628 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea CAS No. 2694729-31-0

1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea

Cat. No. B6207628
CAS RN: 2694729-31-0
M. Wt: 404.3
InChI Key:
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Description

1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea, also known as DCBTU, is a chemical compound that has become increasingly popular in the scientific community due to its wide range of applications.

Scientific Research Applications

1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea has a variety of applications in scientific research. It has been used as a tool to study the effects of oxidative stress on cells, the effects of drugs on the brain, and the regulation of gene expression. It has also been used to study the effects of environmental toxins on the human body. Additionally, 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea has been used in the development of new drugs and therapies for a variety of diseases.

Mechanism of Action

1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea has been shown to act as an antioxidant, which means it can help protect cells from damage caused by oxidative stress. It has also been found to inhibit the activity of certain enzymes, which can lead to a decrease in the production of certain proteins. Additionally, 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea has been found to interact with certain receptors in the brain, which can lead to changes in behavior and cognition.
Biochemical and Physiological Effects
1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea has been shown to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-cancer properties, as well as neuroprotective effects. Additionally, 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea has been found to reduce oxidative stress, which can lead to a decrease in the risk of certain diseases. Finally, 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea has been found to have an effect on the regulation of gene expression, which can lead to changes in the production of certain proteins.

Advantages and Limitations for Lab Experiments

1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea is a versatile compound that can be used in a variety of laboratory experiments. One of the advantages of using 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea is that it is relatively easy to obtain and synthesize. Additionally, 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea is not toxic, which makes it safe to use in laboratory experiments. However, one of the limitations of using 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea is that it can be difficult to control the concentration of the compound in experiments, which can lead to inaccurate results.

Future Directions

There are a variety of potential future directions for 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea. One potential direction is to explore its use as a potential therapeutic agent for various diseases. Additionally, further research could be done to explore its effects on gene expression and its potential role in the development of new drugs and therapies. Finally, further research could be done to explore its potential use as an antioxidant and to study its effects on oxidative stress.

Synthesis Methods

1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea is synthesized through a two-step process. The first step involves the reaction of 4,6-dichloro-1,3-benzothiazol-2-yl chloride with propargylamine in an aqueous solution of sodium acetate to form the desired compound. The second step involves the reaction of the intermediate with ethyl bromide to form the final product. This method has been proven to be efficient and cost-effective, making it an attractive option for researchers.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea involves the reaction of 4,6-dichloro-1,3-benzothiazole with 4-bromoaniline to form 4-(4,6-dichloro-1,3-benzothiazol-2-yl)aniline. This intermediate is then reacted with ethyl isocyanate and propargyl bromide to form the final product.", "Starting Materials": [ "4,6-dichloro-1,3-benzothiazole", "4-bromoaniline", "ethyl isocyanate", "propargyl bromide" ], "Reaction": [ "Step 1: React 4,6-dichloro-1,3-benzothiazole with 4-bromoaniline in the presence of a base such as potassium carbonate to form 4-(4,6-dichloro-1,3-benzothiazol-2-yl)aniline.", "Step 2: React 4-(4,6-dichloro-1,3-benzothiazol-2-yl)aniline with ethyl isocyanate in the presence of a base such as triethylamine to form 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethylurea.", "Step 3: React 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethylurea with propargyl bromide in the presence of a base such as potassium carbonate to form the final product 1-[4-(4,6-dichloro-1,3-benzothiazol-2-yl)phenyl]-3-ethyl-3-(prop-2-yn-1-yl)urea." ] }

CAS RN

2694729-31-0

Molecular Formula

C19H15Cl2N3OS

Molecular Weight

404.3

Purity

95

Origin of Product

United States

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